Cas no 1248708-77-1 (2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone)

• Product Name: 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone
• CAS No: 1248708-77-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 2167846
• Update Time: 2025-05-25

2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone
• 2-(Cyclopropyl(2-hydroxyethyl)amino)-1-(furan-2-yl)ethanone
• AM91310
• 2-[Cyclopropyl-(2-hydroxyethyl)amino]-1-furan-2-ylmethanone

• Inchi： 1S/C11H15NO3/c13-6-5-12(9-3-4-9)8-10(14)11-2-1-7-15-11/h1-2,7,9,13H,3-6,8H2
• InChI Key： DSLJRNYVAHOABP-UHFFFAOYSA-N
• SMILES： OCCN(CC(C1=CC=CO1)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Topological Polar Surface Area: 53.7

Additional information on 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone

Comprehensive Overview of 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone (CAS No. 1248708-77-1)

2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone, with the CAS registry number 1248708-77-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a furan ring, a cyclopropyl group, and a hydroxyethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

The compound's furan-2-yl core is particularly noteworthy, as furan derivatives are widely studied for their antimicrobial, anti-inflammatory, and antitumor properties. Researchers are increasingly exploring 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone as a precursor for developing novel therapeutics targeting metabolic disorders and infectious diseases. Its cyclopropyl group enhances metabolic stability, a critical factor in improving drug bioavailability—a hot topic in modern medicinal chemistry.

In the context of green chemistry and sustainable synthesis, this compound aligns with the growing demand for eco-friendly intermediates. Its hydroxyethyl side chain offers opportunities for further derivatization, enabling the creation of water-soluble analogs—a key focus area for reducing environmental impact. Recent studies highlight its potential in biodegradable polymer formulations, addressing global concerns about plastic waste.

From a technical perspective, CAS No. 1248708-77-1 exhibits moderate polarity due to its hydroxyethyl and amino functionalities, making it soluble in polar organic solvents like ethanol and DMSO. This property is crucial for formulation scientists working on drug delivery systems, another trending research area. Analytical characterization typically involves HPLC and mass spectrometry, techniques frequently searched by quality control professionals.

The compound's stability under various pH conditions makes it suitable for pharmaceutical excipient development. With the rise of personalized medicine, there's growing interest in such customizable building blocks. Its furan-based structure also intersects with nanotechnology applications, particularly in designing bioactive coatings for medical devices—a subject of numerous patent filings in recent years.

Industrial scale-up of 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone presents interesting engineering challenges, especially regarding process optimization and yield improvement—common search terms among chemical engineers. The compound's crystalline form, melting point range (typically 80-85°C), and shelf-life stability are critical parameters for manufacturers seeking GMP-compliant production methods.

Emerging applications in agricultural chemistry are being explored, particularly as a template for developing new-generation plant growth regulators. The cyclopropyl moiety's role in modulating biological activity makes this compound valuable for creating targeted agrochemicals with reduced environmental persistence—a priority in sustainable farming practices.

Safety assessments indicate that proper handling with standard laboratory precautions is sufficient for research use. The compound's LD50 profile and ecotoxicity data (frequently requested by regulatory specialists) support its classification as a research chemical with manageable risk when used appropriately under controlled conditions.

In analytical method development, 1248708-77-1 serves as an excellent reference standard due to its distinct UV absorption characteristics. Quality assurance teams often search for reliable HPLC methods for its quantification, reflecting the compound's importance in method validation protocols.

The global market for such specialized intermediates is projected to grow steadily, driven by increasing R&D investments in small molecule therapeutics. Patent analysis reveals growing intellectual property activity around furan-containing compounds, positioning 2-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-1-furan-2-yl-ethanone as a strategically important chemical entity in competitive pharmaceutical landscapes.